Cas no 2111043-80-0 (2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol)

• Product Name: 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol
• CAS No: 2111043-80-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5263221
• PubChem ID: 165442392
• Update Time: 2025-07-13

2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-649288
• 2111043-80-0
• [2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol
• 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol

• Inchi： 1S/C9H15NO2/c1-6(2)7(3)9-10-4-8(5-11)12-9/h4,6-7,11H,5H2,1-3H3
• InChI Key： RHDVSXFYKJUQQS-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C(C)C(C)C

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol

Introduction to 2-(3-Methylbutan-2-yl)-1,3-oxazol-5-yl]methanol (CAS No. 2111043-80-0)

2-(3-Methylbutan-2-yl)-1,3-oxazol-5-yl]methanol, with the CAS number 2111043-80-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol is characterized by a 1,3-oxazole ring substituted with a 3-methylbutan-2-yl group and a methanol moiety. The presence of these functional groups imparts specific properties to the molecule, making it an interesting candidate for further research and development. The 1,3-oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, which contributes to its stability and reactivity.

In the context of medicinal chemistry, 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The methanol moiety in 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol plays a crucial role in its solubility and bioavailability. This functional group can enhance the compound's ability to cross biological membranes, thereby improving its pharmacokinetic properties. Additionally, the methanol group can serve as a site for further chemical modification, allowing researchers to optimize the compound's activity and selectivity for specific targets.

The 3-methylbutan-2-yl group is another key feature of this compound. This branched alkyl chain can influence the lipophilicity and conformational flexibility of the molecule. These properties are important for interactions with biological targets such as enzymes and receptors. Research has shown that compounds with similar alkyl substitutions can exhibit enhanced binding affinity and selectivity for specific protein targets.

In terms of synthetic methods, 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol can be prepared through various routes. One common approach involves the reaction of an appropriate aldehyde or ketone with an amine to form an imine intermediate, followed by cyclization to form the oxazole ring. The methanol moiety can be introduced through subsequent reduction or substitution reactions. These synthetic strategies provide flexibility for researchers to tailor the compound's properties for specific applications.

The potential applications of 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol extend beyond anti-inflammatory agents. Recent studies have also explored its use as an antioxidant and neuroprotective agent. For example, a study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that derivatives of this compound could protect neuronal cells from oxidative damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

In conclusion, 2-(3-methylbutan-2-yl)-1,3-oxazol-5-yl]methanol (CAS No. 2111043-80-0) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its ability to modulate inflammatory responses, oxidative stress, and cell signaling pathways makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the field of medicinal chemistry.